methyl}-4-methylphenyl)-6-(hydroxymethyl)oxane-3,4,5-triol CAS No. 1951467-29-0](/img/no-structure.png)
(2S,3R,4R,5S,6R)-2-(3-{[5-(4-fluorophenyl)thiophen-2-yl](hydroxy)methyl}-4-methylphenyl)-6-(hydroxymethyl)oxane-3,4,5-triol
Description
(2S,3R,4R,5S,6R)-2-(3-{[5-(4-fluorophenyl)thiophen-2-yl](hydroxy)methyl}-4-methylphenyl)-6-(hydroxymethyl)oxane-3,4,5-triol is a useful research compound. Its molecular formula is C24H25FO6S and its molecular weight is 460.5. The purity is usually 95.
BenchChem offers high-quality (2S,3R,4R,5S,6R)-2-(3-{[5-(4-fluorophenyl)thiophen-2-yl](hydroxy)methyl}-4-methylphenyl)-6-(hydroxymethyl)oxane-3,4,5-triol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2S,3R,4R,5S,6R)-2-(3-{[5-(4-fluorophenyl)thiophen-2-yl](hydroxy)methyl}-4-methylphenyl)-6-(hydroxymethyl)oxane-3,4,5-triol including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Solubility Studies
Research on similar compounds has focused on understanding their solubility characteristics. A study by Gong, Wang, Zhang, and Qu (2012) investigated the solubility of various saccharides, including similar compounds, in ethanol-water mixtures, highlighting the importance of understanding solubility for potential applications in pharmaceuticals and material science (Gong, Wang, Zhang, & Qu, 2012).
Synthetic Approaches
Liu, Li, Lu, and Miao (2008) developed a convenient approach for synthesizing a compound structurally related to the one , demonstrating the potential for creating various derivatives for research and industrial applications (Liu, Li, Lu, & Miao, 2008).
Potential in Material Science
S. Nagaraju et al. (2018) explored the synthesis and structure of a compound with a thiophene nucleus, similar to the compound . Their work underscores the significance of such compounds in material science, including their use in thin-film transistors, sensors, and solar cells (Nagaraju et al., 2018).
Pharmaceutical Research
Empagliflozin, a structurally related compound, has been studied for its pharmacological properties, particularly as a sodium-glucose co-transporter-2 inhibitor in the treatment of type 2 diabetes mellitus. This highlights the potential of such compounds in pharmaceutical research (Hrapchak et al., 2014).
properties
CAS RN |
1951467-29-0 |
|---|---|
Product Name |
(2S,3R,4R,5S,6R)-2-(3-{[5-(4-fluorophenyl)thiophen-2-yl](hydroxy)methyl}-4-methylphenyl)-6-(hydroxymethyl)oxane-3,4,5-triol |
Molecular Formula |
C24H25FO6S |
Molecular Weight |
460.5 |
Purity |
95 |
Origin of Product |
United States |
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